Cas no 2639371-75-6 (ethyl (3S)-3,5-diaminopentanoate)

• Product Name: ethyl (3S)-3,5-diaminopentanoate
• CAS No: 2639371-75-6
• MF: C₇H₁₆N₂O₂
• MW: 160.214141845703
• CID: 5640313
• PubChem ID: 165898629
• Update Time: 2025-11-03

ethyl (3S)-3,5-diaminopentanoate Chemical and Physical Properties

Names and Identifiers

• EN300-27783026
• ethyl (3S)-3,5-diaminopentanoate
• 2639371-75-6

• Inchi： 1S/C7H16N2O2/c1-2-11-7(10)5-6(9)3-4-8/h6H,2-5,8-9H2,1H3/t6-/m0/s1
• InChI Key： GYAKOCVCBUOPIY-LURJTMIESA-N
• SMILES： O(CC)C(C[C@H](CCN)N)=O

Computed Properties

• Exact Mass: 160.121177757g/mol
• Monoisotopic Mass: 160.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 78.3Ų

Additional information on ethyl (3S)-3,5-diaminopentanoate

Comprehensive Overview of Ethyl (3S)-3,5-diaminopentanoate (CAS No. 2639371-75-6)

Ethyl (3S)-3,5-diaminopentanoate (CAS No. 2639371-75-6) is a chiral compound with significant potential in pharmaceutical and biochemical research. This ester derivative, featuring both amino and ester functional groups, is increasingly studied for its role in peptide synthesis and drug development. The (3S) stereochemistry adds to its uniqueness, making it a valuable building block for asymmetric synthesis. Researchers are particularly interested in its applications for enzyme inhibition and biocatalysis, aligning with current trends in green chemistry and sustainable drug design.

The growing demand for chiral intermediates like ethyl (3S)-3,5-diaminopentanoate reflects broader industry shifts toward precision medicine. With the rise of AI-driven drug discovery, compounds such as this are being screened for targeted therapies, especially in oncology and neurodegenerative diseases. Its dual amino functionality allows for versatile modifications, a feature often highlighted in structure-activity relationship (SAR) studies. Recent publications have explored its utility in prodrug formulations, addressing challenges like bioavailability—a hot topic in pharmacokinetics optimization.

From a synthetic perspective, CAS No. 2639371-75-6 is synthesized via asymmetric hydrogenation or enzymatic resolution, methods gaining traction due to their low environmental impact. This aligns with the EPA’s green chemistry principles, a frequent search query among chemists. Analytical techniques such as HPLC chiral separation and NMR spectroscopy are critical for quality control, ensuring compliance with ICH guidelines—another trending topic in regulatory circles.

Market-wise, the compound caters to niche segments like custom peptide synthesis and high-value APIs. Its patent landscape is under scrutiny, as innovators seek to protect novel derivatives. Discussions on platforms like ResearchGate often highlight its potential in bioconjugation, a technique pivotal for antibody-drug conjugates (ADCs)—a booming area in biopharma. Meanwhile, suppliers emphasize GMP-grade availability, responding to demand from clinical trial material manufacturers.

In summary, ethyl (3S)-3,5-diaminopentanoate exemplifies the intersection of chiral chemistry and modern therapeutics. Its relevance to personalized medicine and sustainable synthesis ensures continued interest, while its structural versatility positions it as a keystone in next-gen drug design. For researchers, staying updated on its applications and synthetic routes is essential, as evidenced by its prominence in SciFinder and Reaxys databases.